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Compound of Interest

Compound Name: 4-(Chloromethyl)-2-nitrophenol

Cat. No.: B1349657

Abstract

4-(Chloromethyl)-2-nitrophenol is a pivotal chemical intermediate, extensively utilized in the
synthesis of pharmaceuticals, agrochemicals, and dyes.[1][2][3] Its molecular structure,
featuring a reactive chloromethyl group, a phenolic hydroxyl, and a nitro group, offers a
versatile platform for a multitude of chemical transformations. This guide provides a
comprehensive technical overview for researchers, scientists, and drug development
professionals, detailing its synthesis, characterization, reactivity, and key applications. The
content is structured to deliver not just procedural steps, but also the underlying scientific
principles and field-tested insights, ensuring both technical accuracy and practical utility.

Core Synthesis: Chloromethylation of 2-Nitrophenol

The principal route for synthesizing 4-(Chloromethyl)-2-nitrophenol is through the
electrophilic aromatic substitution of 2-nitrophenol, a process known as Blanc
chloromethylation.[4] This reaction involves formaldehyde and hydrogen chloride, typically
catalyzed by a Lewis acid like zinc chloride.[4][5]

Synthetic Mechanism and Rationale

The reaction proceeds under acidic conditions which protonate formaldehyde, thereby
generating a highly electrophilic carbocation.[4] This electrophile is then attacked by the
electron-rich aromatic ring of 2-nitrophenol. The resulting benzyl alcohol is rapidly converted to
the corresponding chloride in the acidic medium.[4]
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Expertise & Experience: The choice of a Lewis acid catalyst like ZnCl: is critical as it facilitates
the formation of the electrophilic chloromethyl cation. While other chloromethylating agents like
chloromethyl methyl ether can be used, the formaldehyde/HCI system is often preferred for its

accessibility and effectiveness, despite the potential for side products like diarylmethanes.[4][6]

Detailed Laboratory Protocol

Materials:

o 2-Nitrophenol

Paraformaldehyde (as a source of formaldehyde)

Concentrated Hydrochloric Acid

Zinc Chloride (catalyst)

Toluene (for recrystallization)

Workflow Diagram:

Caption: Step-by-step workflow for the synthesis of 4-(Chloromethyl)-2-nitrophenol.
Step-by-Step Procedure:

e Reaction Setup: In a well-ventilated fume hood, a mixture of 2-nitrophenol,
paraformaldehyde, and a catalytic amount of zinc chloride is suspended in concentrated
hydrochloric acid.

e Reaction: The mixture is heated to 60-70°C and stirred vigorously.

e Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC)
until the starting material is consumed.

o Workup and Isolation: The reaction mixture is cooled and poured onto crushed ice, leading to
the precipitation of the crude product. The solid is collected by filtration, washed with cold
water to remove residual acid, and dried.
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 Purification: The crude product is purified by recrystallization from a suitable solvent like
toluene to yield the final product.

Structural Elucidation and Physicochemical
Properties

Accurate characterization is essential to confirm the identity and purity of the synthesized

compound.
Property Value Source
IUPAC Name 4-(chloromethyl)-2-nitrophenol [7]
CAS Number 6694-75-3 [1107]
Molecular Formula C7HeCINO3 [7]
Molecular Weight 187.58 g/mol [11[7]
Appearance Yellow solid
Melting Point 85-87 °C [8]

Spectroscopic Analysis

Spectroscopic methods are indispensable for structural confirmation.[1][9]

» 'H NMR Spectroscopy: Provides detailed information about the hydrogen framework of the
molecule.[1]

» Mass Spectrometry: Confirms the molecular weight and isotopic distribution, which is
characteristic for chlorine-containing compounds.[10]

« Infrared (IR) Spectroscopy: Identifies the key functional groups present in the molecule, such
as the hydroxyl (-OH), nitro (-NOz), and chloromethyl (-CH2CI) groups.[10]

Chemical Reactivity and Synthetic Utility
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The synthetic versatility of 4-(Chloromethyl)-2-nitrophenol stems from the distinct reactivity of
its functional groups.

Nucleophilic Substitution at the Chloromethyl Group

The chloromethyl group is a reactive electrophilic site, readily undergoing nucleophilic
substitution with a variety of nucleophiles such as amines, thiols, and azides.[1][7] This allows
for the introduction of diverse functionalities, making it a valuable building block in constructing
more complex molecules.[1]

Reaction Scheme:

+ Nucleophile (e.g., R2NH, RSH)
(Sn2 Reaction)

4-(Chloromethyl)-2-nitrophenol »| Substituted Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. 2-(Chloromethyl)-4-nitrophenol | C7TH6CINO3 | CID 76305 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [In-depth Technical Guide: 4-(Chloromethyl)-2-
nitrophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349657#iupac-name-for-4-chloromethyl-2-
nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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